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Introduction

Rubidium acetate (CHsCO2zRb), the rubidium salt of acetic acid, is a white, crystalline solid
with notable hygroscopic properties.[1] As a specialty chemical, it serves as a precursor in the
synthesis of other rubidium compounds and finds application as a catalyst in certain
polymerization reactions.[2] For professionals in research, particularly in materials science and
drug development, a thorough understanding of its physical characteristics is paramount for its
effective handling, application, and the interpretation of experimental outcomes. This technical
guide provides an in-depth overview of the core physical properties of solid rubidium acetate,
complete with detailed experimental protocols for their determination and visual
representations of key concepts.

Core Physical Properties

The fundamental physical characteristics of rubidium acetate are summarized below. It is
important to note that some variation in reported values exists in the literature, which may be
attributable to differences in experimental conditions or sample purity.

Quantitative Data Summary

A compilation of the key physical properties of rubidium acetate is presented in Table 1.
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Property Value Source(s)
Molecular Formula C2H302Rb [3]
Molecular Weight 144.51 g/mol [2][4]
Appearance White crystalline solid [2]

Melting Point 242 - 246 °C (decomposes) [2][5]

Solubility in Water

85 g/100 mL (at 45 °C)

[2]

485.5 g/100 g (at -9.5 °C)

[5]

626 g/100 g (at 44.7 °C)

[5]

Density

Not experimentally reported

[elr71el

Crystal Structure

Monoclinic (reported, limited
data)

CAS Number

563-67-7

[3]

Interrelation of Physical Properties

The physical properties of a crystalline solid like rubidium acetate are interconnected. The

crystal structure, for instance, dictates the packing efficiency of the ions, which in turn

influences the density. The strength of the ionic bonds within this lattice is a primary

determinant of the melting point. These relationships are visualized in the following diagram.
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Interrelation of Physical Properties of a Crystalline Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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